2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoic acid

• IUPAC Name: 2-(4-aminotriazol-2-yl)-3-methylbutanoic acid
• InChI: InChI=1S/C7H12N4O2/c1-4(2)6(7(12)13)11-9-3-5(8)10-11/h3-4,6H,1-2H3,(H2,8,10)(H,12,13)
• InChI Key: QBFLIUCCIAAQCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)N1N=CC(=N1)N
• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.20 g/mol
• CAS RN: 1367976-16-6

Description

The compound “2-(4-amino-2H-1,2,3-triazol-2-yl)propanenitrile” has a molecular formula of C5H7N5. Another similar compound is "2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid".

Molecular Structure Analysis

The compound “2-(4-amino-2H-1,2,3-triazol-2-yl)acetamide” contains total 17 bond(s); 10 non-H bond(s), 6 multiple bond(s), 2 rotatable bond(s), 1 double bond(s), 5 aromatic bond(s), 1 five-membered ring(s), 1 primary amide(s) (aliphatic), 1 primary amine(s) (aromatic) and 1 Triazole(s).

Physical And Chemical Properties Analysis

The molecular weight of “2-(4-Amino-2H-1,2,3-triazol-2-yl)propanenitrile” is 137.14.

Scientific Research Applications

Synthesis and Modification Techniques

Research on amino acids and their derivatives often explores synthetic routes and modifications to enhance their utility in various applications, including pharmaceuticals, materials science, and biochemistry. For example, studies have demonstrated methods for the stereoselective synthesis of amino acids, highlighting the importance of precise control over molecular configuration for their biological activity and functional properties (Hernández et al., 2017). Similarly, research on the synthesis of fluorinated amino acids from 3-methylbutanoic acid derivatives emphasizes the role of specific structural modifications in developing novel amino acids with potential therapeutic applications (Pigza et al., 2009).

Potential Applications in Drug Discovery

Amino acid derivatives, including those structurally related to 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoic acid, serve as key building blocks in the design and synthesis of peptidomimetics and drug molecules. For instance, the development of triazole-based scaffolds for potential use in medicinal chemistry is an area of active research, with applications ranging from peptidomimetic design to the synthesis of biologically active compounds (Ferrini et al., 2015). These efforts underscore the versatility of amino acid derivatives in drug development, offering pathways to novel therapeutics with enhanced efficacy and specificity.

Biochemical and Pharmacological Research

The modification and investigation of amino acid derivatives also contribute to biochemical and pharmacological studies, providing insights into their mechanisms of action and potential therapeutic uses. Research into substrates for enzymes such as gamma-aminobutyric acid aminotransferase, for example, explores the biochemical roles of amino acid derivatives and their impact on neurological function, offering avenues for the development of treatments for disorders related to neurotransmitter metabolism (Andruszkiewicz & Silverman, 1990).